3-Morpholin-4-ylpyrazine-2-carbonitrile

• IUPAC Name: 3-morpholin-4-ylpyrazine-2-carbonitrile
• InChI: InChI=1S/C9H10N4O/c10-7-8-9(12-2-1-11-8)13-3-5-14-6-4-13/h1-2H,3-6H2
• InChI Key: BXLNFJRCEBDZES-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC=CN=C2C#N
• Molecular Formula: C9H10N4O
• Molecular Weight: 190.20 g/mol

Description

3-Morpholin-4-ylpyrazine-2-carbonitrile is a chemical compound with the molecular formula C9H10N4O and a molecular weight of 190.205.

Scientific Research Applications

Synthesis and Chemical Reactions

• Chumachenko et al. (2014) explored the synthesis of 5-Morpholino-1,3-oxazole-4-carbonitriles, which showed that 5-(morpholin-4-yl)-2-(4-phthalimidobutyl)-1,3-oxazole-4-carbonitrile reacts with hydrazine hydrate to form various products including an aminopyridin compound (Chumachenko, Shablykin, & Brovarets, 2014).
• A similar study in 2015 by the same authors reported the formation of different reaction products under similar conditions, highlighting the potential for diverse chemical reactions involving morpholine derivatives (Chumachenko, Shablykin, & Brovarets, 2015).
• Further exploration of these compounds was conducted by Chumachenko et al. (2014), where they synthesized 5-alkylamino-1,3-oxazole-4-carbonitriles and observed the formation of different aminooxazole compounds (Chumachenko, Shablykin, Vasilenko, & Brovarets, 2014).

Pharmaceutical Applications

• Gadhave and Bhagwat (2017) investigated the synthesis of pyridine-3-carbonitriles and their anti-inflammatory activity, showing the potential pharmaceutical applications of these compounds (Gadhave & Bhagwat, 2017).

Advanced Material Synthesis

• The synthesis of morpholinotetrahydrothieno[2,3-c]isoquinolines was explored by El-Dean, Radwan, and Zaki (2008), demonstrating the potential of morpholine derivatives in the development of novel materials (El-Dean, Radwan, & Zaki, 2008).

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 3-cyano-2-chloropyrazine (0.7 g, 5.0 mmol) in methanol (20 mL) was added morpholine (1.0 mL, 11.0 mmol) and the reaction was stirred at room temperature overnight. The solvent was removed in vacuo, then the residue was dissolved in diethyl ether. The precipitate was filtered off and the filtrate was concentrated under reduce pressure to give the title compound as an orange solid (0.95 g).